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Compound of Interest

Compound Name:
Carboxypeptidase G2 (CPG2)

Inhibitor

Cat. No.: B1663646 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Carboxypeptidase G2 (CPG2) Inhibitor (CAS

No. 192203-60-4). The following procedures are designed to ensure the safe handling, use,

and disposal of this compound in a laboratory setting.

Hazard Identification and Classification
The Carboxypeptidase G2 (CPG2) Inhibitor is classified with the following hazards:

Acute oral toxicity (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[1]

It is crucial to avoid inhalation, and contact with skin and eyes.[1][2] The formation of dust and

aerosols should be minimized during handling.[1][2]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

must be worn when handling the CPG2 inhibitor:
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Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]

[2]

Hand Protection: Chemical-resistant protective gloves are mandatory to prevent skin contact.

[1][2]

Skin and Body Protection: An impervious lab coat or clothing should be worn to protect the

skin.[1][2] For tasks with a higher risk of splashes or aerosol generation, additional protective

clothing like aprons or coveralls may be necessary.[3][4]

Respiratory Protection: A suitable respirator should be used when handling the powdered

form of the inhibitor or when there is a potential for aerosol generation, especially in the

absence of adequate engineering controls like a fume hood.[1][2]

Quantitative Safety and Storage Data
Parameter Value Source

CAS Number 192203-60-4 [1]

Molecular Formula C13H15NO6S [1]

Molecular Weight 313.3263 [1]

Oral Toxicity Category 4 [1]

Storage (Powder) -20°C [1][2]

Storage (in Solvent) -80°C [1][2]

Experimental Workflow and Safe Handling Protocols
The following protocols provide a step-by-step guide for the safe handling of the CPG2 inhibitor

from receipt to disposal.

Receipt and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (lab coat, gloves, and safety glasses) when handling the package.
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Store the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1][2]

Store the powdered inhibitor at -20°C and the inhibitor in solvent at -80°C for long-term

stability.[1][2]

Preparation of Stock Solutions
All handling of the powdered inhibitor should be conducted in a certified chemical fume hood

to minimize inhalation risk.

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.[5]

Carefully weigh the required amount of the inhibitor. Avoid creating dust.

Prepare the stock solution by dissolving the inhibitor in the appropriate solvent as

recommended by the supplier.

Use in Experiments
When using the inhibitor in experiments, always wear the full complement of required PPE.

Conduct all procedures that may generate aerosols or splashes within a fume hood or a

biological safety cabinet.

Avoid eating, drinking, or smoking in the laboratory where the inhibitor is being handled.[1]

After handling, wash hands thoroughly with soap and water.[1]

Spill Management
In case of a spill, evacuate personnel from the immediate area.[1][2]

Ensure adequate ventilation.[1][2]

Wear full PPE, including respiratory protection, before attempting to clean the spill.[1][2]
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For liquid spills, absorb the material with an inert, non-combustible absorbent material like

diatomite or universal binders.[1][2]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Use a

vacuum cleaner equipped with a HEPA filter.[4]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1][2]

Collect all contaminated materials in a sealed container for proper disposal.[1]

Disposal Plan
All waste materials contaminated with the CPG2 inhibitor, including empty containers, used

PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Dispose of the contents and the container at an approved waste disposal facility.[1]

Do not release the inhibitor into the environment, as it is very toxic to aquatic life.[1]

Visual Diagrams
Workflow for Safe Handling of CPG2 Inhibitor
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Caption: Workflow for the safe handling and disposal of CPG2 inhibitor, including emergency

spill procedures.
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Caption: Conceptual diagram of CPG2 inhibitor's role in preventing prodrug activation by the

CPG2 enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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